Cas no 1506264-13-6 (7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole)

• Product Name: 7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole
• CAS No: 1506264-13-6
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 5716642
• PubChem ID: 83681316
• Update Time: 2023-10-17

7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• A1-26148
• 7-bromo-1-ethyl-1H-1,2,3-benzotriazole
• 1506264-13-6
• EN300-6750206
• 7-Bromo-1-ethyl-1H-benzo[d][1,2,3]triazole
• 7-Bromo-1-ethyl-1H-benzotriazole
• 1H-Benzotriazole, 7-bromo-1-ethyl-

• Inchi： 1S/C8H8BrN3/c1-2-12-8-6(9)4-3-5-7(8)10-11-12/h3-5H,2H2,1H3
• InChI Key： MHBKWYIIYLQAQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(CC)N=N2

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 338.9±15.0 °C(Predicted)
• pka: 0.46±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles